Cas no 2227748-66-3 (methyl (3S)-3-(5-bromopyridin-2-yl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(5-bromopyridin-2-yl)-3-hydroxypropanoate
• CAS No: 2227748-66-3
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 6100086
• PubChem ID: 165976941
• Update Time: 2025-10-30

methyl (3S)-3-(5-bromopyridin-2-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(5-bromopyridin-2-yl)-3-hydroxypropanoate
• EN300-1907835
• 2227748-66-3

• Inchi： 1S/C9H10BrNO3/c1-14-9(13)4-8(12)7-3-2-6(10)5-11-7/h2-3,5,8,12H,4H2,1H3/t8-/m0/s1
• InChI Key： PXVYOGSFVVLOSM-QMMMGPOBSA-N
• SMILES： BrC1=CN=C(C=C1)[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl (3S)-3-(5-bromopyridin-2-yl)-3-hydroxypropanoate

Comprehensive Analysis of Methyl (3S)-3-(5-bromopyridin-2-yl)-3-hydroxypropanoate (CAS No. 2227748-66-3)

The compound methyl (3S)-3-(5-bromopyridin-2-yl)-3-hydroxypropanoate (CAS No. 2227748-66-3) is a chiral ester derivative with significant potential in pharmaceutical and agrochemical applications. Its molecular structure features a 5-bromopyridin-2-yl moiety, which is increasingly studied for its role in modulating biological activity. The (3S)-3-hydroxypropanoate segment further enhances its utility as a building block for asymmetric synthesis, aligning with the growing demand for enantioselective catalysts in green chemistry.

Recent advancements in heterocyclic chemistry have spotlighted 5-bromopyridine derivatives due to their versatility in drug discovery. Researchers are particularly interested in how the bromine substituent influences electronic properties and binding affinity in target molecules. This compound’s methyl ester group also offers synthetic flexibility, enabling downstream modifications for prodrug development or bioconjugation—topics frequently searched in medicinal chemistry forums and AI-driven drug design platforms.

From an industrial perspective, CAS No. 2227748-66-3 is gaining attention for its potential in crop protection formulations. The pyridine ring system is known to exhibit herbicidal and insecticidal properties, making it relevant to sustainable agriculture discussions. Environmental scientists are exploring its degradation pathways to address eco-friendly pesticide concerns—a hot topic in 2024 agrochemical research.

Analytical characterization of this compound typically involves HPLC chiral separation and NMR spectroscopy, techniques widely discussed in open-access chemistry databases. Its optical purity is critical for applications in asymmetric catalysis, a field where users often search for chiral auxiliaries and stereoselective reactions. Computational chemists also model its molecular docking potential, linking to trending searches about AI-assisted molecular modeling.

In summary, methyl (3S)-3-(5-bromopyridin-2-yl)-3-hydroxypropanoate represents a multifaceted compound bridging pharmaceutical innovation and agrochemical sustainability. Its structural features align with current scientific priorities, including green synthesis and targeted drug delivery, making it a subject of ongoing research across multiple disciplines.